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Compound of Interest

Compound Name: Tenidap

Cat. No.: B1681256 Get Quote

Essential guidance on the safe and compliant disposal of Tenidap, a discontinued non-

steroidal anti-inflammatory drug (NSAID), for researchers, scientists, and drug development

professionals.

Tenidap, a compound once investigated for its anti-inflammatory properties, is no longer in

clinical use due to findings of liver and kidney toxicity.[1] As a result, specific disposal

guidelines for this substance are not readily available. However, based on its chemical

properties, associated hazards, and general best practices for laboratory chemical and

pharmaceutical waste management, a clear and safe disposal procedure can be established.

This guide provides a comprehensive approach to managing Tenidap waste, ensuring the

safety of personnel and compliance with environmental regulations.

Understanding Tenidap: Key Data for Disposal
Proper disposal begins with a thorough understanding of the substance's properties and

hazards. The following table summarizes key information for Tenidap.
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Property Value Source

Chemical Formula C14H9ClN2O3S PubChem

Molecular Weight 320.75 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO, not in water MedKoo Biosciences

Primary Hazard Harmful if swallowed Cayman Chemical

Recommended Disposal Procedure
In the absence of specific federal or local guidelines for Tenidap, a conservative approach that

treats the compound as a hazardous chemical waste is recommended.

Step 1: Personal Protective Equipment (PPE) Before handling Tenidap, ensure appropriate

PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation and Collection

Solid Waste: Collect solid Tenidap powder and any contaminated materials (e.g., weighing

paper, gloves, wipes) in a designated, clearly labeled hazardous waste container. The

container should be sealable and made of a material compatible with the chemical.

Liquid Waste: For solutions containing Tenidap (e.g., in DMSO), collect the waste in a

designated, labeled hazardous liquid waste container. Do not mix with aqueous waste

streams, given its insolubility in water.

Step 3: Labeling Label the hazardous waste container with the following information:

"Hazardous Waste"
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"Tenidap"

The concentration and solvent (for liquid waste)

The date of accumulation

The name of the generating laboratory or researcher

Step 4: Storage Store the sealed hazardous waste container in a designated, secure area

away from incompatible materials. Follow your institution's guidelines for hazardous waste

storage.

Step 5: Disposal Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of Tenidap down the drain or in the regular trash.[2][3]

Decision Workflow for Tenidap Disposal
The following diagram outlines the logical steps for determining the appropriate disposal

pathway for Tenidap in a research setting.
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Tenidap Waste Generated

Is it solid or in a non-aqueous solvent? Is it in an aqueous solution?

Collect in a labeled hazardous solid waste container

Solid

Collect in a labeled hazardous liquid waste container (non-aqueous)

Non-aqueous

Consult EHS for guidance on aqueous solutions of insoluble compounds

Store in designated hazardous waste area

Arrange for pickup by EHS or licensed contractor

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Tenidap waste in a laboratory setting.

Environmental Considerations
As a non-steroidal anti-inflammatory drug (NSAID), the improper disposal of Tenidap could

pose a risk to aquatic ecosystems.[4][5][6] Many NSAIDs are not effectively removed by

conventional wastewater treatment processes and can have ecotoxicological effects.[4]

Therefore, preventing the entry of Tenidap into wastewater systems is a critical aspect of its

responsible disposal.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of Tenidap, upholding the highest standards of

laboratory safety and chemical handling. Always consult your institution's specific waste

management policies and your Environmental Health and Safety office for guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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